Cas no 2226301-55-7 (tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate
• CAS No: 2226301-55-7
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 6373693
• PubChem ID: 134489227
• Update Time: 2025-05-27

tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate
• 2226301-55-7
• SCHEMBL20129138
• EN300-2006362
• QXVOFUSMDRLBJF-UHFFFAOYSA-N

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(6-15)4-8(16)11(12,13)14/h7-8,16H,4-6H2,1-3H3
• InChI Key： QXVOFUSMDRLBJF-UHFFFAOYSA-N
• SMILES： FC(C(CC1CN(C(=O)OC(C)(C)C)C1)O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate (CAS No. 2226301-55-7)

The compound tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate (CAS No. 2226301-55-7) is a highly specialized intermediate in organic synthesis, particularly valued for its unique structural features. With the increasing demand for fluorinated compounds in pharmaceuticals and agrochemicals, this molecule has garnered significant attention due to its trifluoromethyl and hydroxypropyl functional groups, which are pivotal in modulating bioactivity and metabolic stability. Researchers and industries are actively exploring its applications in drug discovery, especially in the context of kinase inhibitors and protease-targeted therapies, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the presence of the azetidine ring in tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate offers remarkable rigidity and conformational control, making it a sought-after scaffold for fragment-based drug design. The Boc-protected (tert-butoxycarbonyl) amine further enhances its utility in multi-step syntheses, as it allows selective deprotection under mild conditions. This aligns with the growing focus on green chemistry and sustainable methodologies, where minimizing harsh reaction conditions is a priority. Recent publications highlight its role in optimizing bioavailability and lipophilicity in candidate molecules, addressing common challenges in medicinal chemistry.

The trifluoro moiety in CAS No. 2226301-55-7 is particularly noteworthy, as fluorination remains a hot topic in material science and pharmaceuticals. Fluorinated compounds often exhibit enhanced cell membrane permeability and target binding affinity, explaining their prevalence in FDA-approved drugs. A 2023 market analysis revealed that over 30% of newly approved small-molecule drugs contain at least one fluorine atom, underscoring the relevance of this compound. Furthermore, its hydroxypropyl segment enables further derivatization, such as esterification or etherification, catering to the demand for modular synthetic platforms.

In the context of AI-driven drug discovery, tert-butyl 3-(3,3,3-trifluoro-2-hydroxypropyl)azetidine-1-carboxylate has been flagged in computational databases as a high-value building block for virtual screening libraries. Its balanced molecular weight and polar surface area make it compliant with Lipinski’s Rule of Five, a critical criterion for oral drug candidates. This has led to its inclusion in several high-throughput screening (HTS) campaigns, particularly for GPCR-targeted therapies, a dominant area in biopharma R&D.

From a regulatory standpoint, the compound’s non-hazardous classification (under standard handling conditions) and compatibility with Good Manufacturing Practices (GMP) have facilitated its adoption in industrial-scale production. Quality control protocols typically involve HPLC and NMR to ensure purity, as even trace impurities can impact downstream applications. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of contract research organizations (CROs) and academic labs.

Looking ahead, the versatility of CAS No. 2226301-55-7 positions it as a key player in emerging fields like PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors, where its functional groups can be leveraged for linker conjugation or warhead optimization. As the pharmaceutical industry shifts toward targeted protein degradation, intermediates like this azetidine derivative are expected to see sustained demand, reinforcing their role in next-generation therapeutics.